Cas no 1421497-84-8 (N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 1421497-84-8
• MF: C₁₆H₁₈F₃NO₅S
• MW: 393.378034114838
• CID: 6237508
• PubChem ID: 71804585
• Update Time: 2025-11-07

N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzene-1-sulfonamide
• N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-4-(trifluoromethoxy)benzenesulfonamide
• VU0548703-1
• 1421497-84-8
• AKOS024556823
• F6416-8763
• N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-4-(trifluoromethoxy)benzene-1-sulfonamide
• N-[3-(2,5-DIMETHYLFURAN-3-YL)-3-HYDROXYPROPYL]-4-(TRIFLUOROMETHOXY)BENZENESULFONAMIDE

• Inchi： 1S/C16H18F3NO5S/c1-10-9-14(11(2)24-10)15(21)7-8-20-26(22,23)13-5-3-12(4-6-13)25-16(17,18)19/h3-6,9,15,20-21H,7-8H2,1-2H3
• InChI Key： UGJRNIUUZPDUKA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(NCCC(C1C=C(C)OC=1C)O)(=O)=O

Computed Properties

• Exact Mass: 393.08577833g/mol
• Monoisotopic Mass: 393.08577833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 97.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzene-1-sulfonamide

Comprehensive Overview of N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1421497-84-8)

The compound N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzene-1-sulfonamide, identified by its CAS No. 1421497-84-8, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This sulfonamide derivative features a unique structural framework, combining a 2,5-dimethylfuran moiety with a trifluoromethoxybenzene group, which contributes to its distinct physicochemical properties. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key structural highlights of N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzene-1-sulfonamide is the presence of the trifluoromethoxy group, which is known to enhance metabolic stability and bioavailability in bioactive molecules. This feature aligns with current trends in medicinal chemistry, where fluorinated compounds are gaining attention for their ability to improve drug-like properties. Additionally, the 2,5-dimethylfuran ring introduces a heterocyclic element that is often explored for its role in modulating biological activity.

In the context of modern research, CAS No. 1421497-84-8 has been investigated for its potential as a building block in the synthesis of novel therapeutic agents. The compound's sulfonamide functionality is particularly noteworthy, as sulfonamides are a well-established class of compounds with diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. This has led to a surge in searches for "sulfonamide derivatives in drug discovery" and "trifluoromethoxy compounds in pharmaceuticals," reflecting the growing interest in such molecules.

Another area of interest is the compound's potential role in agrochemical applications. The 2,5-dimethylfuran moiety is structurally similar to fragments found in certain pesticides and herbicides, making N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzene-1-sulfonamide a candidate for further exploration in crop protection. This aligns with the increasing demand for "sustainable agrochemicals" and "green chemistry solutions" in the agricultural sector.

From a synthetic chemistry perspective, the compound's intricate structure presents both challenges and opportunities. The incorporation of the hydroxypropyl linker between the furan and benzene rings offers flexibility for further derivatization, a topic frequently searched as "strategies for modifying sulfonamide scaffolds." Researchers are also exploring the compound's stability under various conditions, given the sensitivity of the trifluoromethoxy group to certain reagents.

Environmental and safety considerations are also paramount when working with CAS No. 1421497-84-8. While the compound is not classified as hazardous, proper handling protocols are essential, especially given the presence of the sulfonamide group, which may require specific disposal methods. This ties into broader discussions around "safe handling of specialty chemicals" and "lab waste management," which are trending topics in the scientific community.

In summary, N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzene-1-sulfonamide represents a fascinating case study in the intersection of medicinal chemistry, agrochemical research, and synthetic methodology. Its unique combination of structural features, including the 2,5-dimethylfuran, trifluoromethoxybenzene, and sulfonamide groups, makes it a compound of significant interest for future investigations. As research continues, this molecule may well emerge as a key player in the development of next-generation therapeutics and agrochemicals.